Cas no 62438-03-3 (5-Methyl-3-isoxazolecarboxylic Acid Hydrazide)

• Product Name: 5-Methyl-3-isoxazolecarboxylic Acid Hydrazide
• CAS No: 62438-03-3
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• MDL: MFCD02091279
• CID: 513290
• PubChem ID: 328295
• Update Time: 2025-04-19

5-Methyl-3-isoxazolecarboxylic Acid Hydrazide Chemical and Physical Properties

Names and Identifiers

• 5-Methylisoxazole-3-carbohydrazide
• 5-Methyl-3-isoxazolecarboxylic Acid Hydrazide
• 3-Isoxazolecarboxylicacid, 5-methyl-, hydrazide
• 5-Methyl-3-isoxazole
• 5-methyl-1,2-oxazole-3-carbohydrazide
• 5-methylisoxazole-3-carbohydrazide(SALTDATA: FREE)
• 5-Methyl-isoxazole-3-carboxylic acid hydrazide
• AKOS000308300
• MFCD02091279
• DB-028150
• EN300-228486
• AB10698
• STK349059
• 62438-03-3
• NSC-306459
• ALBB-002680
• NSC306459
• 5-methylisoxazole-3-carboxylic acid hydrazide
• MKVLYUIHTXXSHQ-UHFFFAOYSA-N
• 3-isoxazolecarboxylic acid, 5-methyl-, hydrazide
• DTXSID40316753
• NSC 306459;
• AN-664/25065004
• 5-methyl-3-isoxazolylcarbonyl hydrazin
• FS-5963
• 5-methyl-3-isoxazolecarbohydrazide
• BBL016191
• NSC 306459
• 3-Isoxazolecarboxylicacid,5-methyl-,hydrazide
• SCHEMBL2827515

• MDL： MFCD02091279
• Inchi： 1S/C5H7N3O2/c1-3-2-4(8-10-3)5(9)7-6/h2H,6H2,1H3,(H,7,9)
• InChI Key： MKVLYUIHTXXSHQ-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NN)=O)=N1

Computed Properties

• Exact Mass: 141.05400
• Monoisotopic Mass: 141.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• PSA: 81.15000
• LogP: 0.67770

5-Methyl-3-isoxazolecarboxylic Acid Hydrazide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：S26;S36/37
• Risk Phrases：R20/21/22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles